Cas no 20712-09-8 (3-methyl-2,1-benzothiazole)
3-methyl-2,1-benzothiazole structure
Product Name:3-methyl-2,1-benzothiazole
CAS No:20712-09-8
MF:C8H7NS
MW:149.212880373001
CID:2840795
PubChem ID:529491
Update Time:2025-04-21
3-methyl-2,1-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-2,1-benzothiazole
- 3-methylbenz[c]isothiazole
- 3-Methyl-2,1-benzisothiazole
- 20712-09-8
- DTXSID301309167
- SCHEMBL12799106
- YJRLOOVPHLBHIZ-UHFFFAOYSA-N
- 2,1-Benzisothiazole, 3-methyl-
- 1,2-Benzoisothiazole, 3-methyl
- CCRIS 8327
-
- Inchi： 1S/C8H7NS/c1-6-7-4-2-3-5-8(7)9-10-6/h2-5H,1H3
- InChI Key： YJRLOOVPHLBHIZ-UHFFFAOYSA-N
- SMILES： S1C(C)=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 149.02992040g/mol
- Monoisotopic Mass: 149.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 41.1Ų
3-methyl-2,1-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-311658-1.0g |
3-methyl-2,1-benzothiazole |
20712-09-8 | 1.0g |
$0.0 | 2023-02-26 | ||
| Enamine | EN300-311658-1g |
3-methyl-2,1-benzothiazole |
20712-09-8 | 1g |
$0.0 | 2023-09-05 |
3-methyl-2,1-benzothiazole Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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